Cas no 138631-16-0 (2H-Tetrazole-2-pentanamide, 5-[4-(4-phenylbutoxy)phenyl]-)

• Product Name: 2H-Tetrazole-2-pentanamide, 5-[4-(4-phenylbutoxy)phenyl]-
• CAS No: 138631-16-0
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• CID: 1253991
• Update Time: 2024-08-03

2H-Tetrazole-2-pentanamide, 5-[4-(4-phenylbutoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-pentanamide, 5-[4-(4-phenylbutoxy)phenyl]-

• Inchi： 1S/C22H27N5O2/c23-21(28)11-4-6-16-27-25-22(24-26-27)19-12-14-20(15-13-19)29-17-7-5-10-18-8-2-1-3-9-18/h1-3,8-9,12-15H,4-7,10-11,16-17H2,(H2,23,28)
• InChI Key： MPAKWRCWHCUNAM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OCCCCC3=CC=CC=C3)C=C2)N=NN1CCCCC(N)=O

Computed Properties

• Exact Mass: 393.21671

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 667.3±65.0 °C(Predicted)
• PSA: 95.92
• pka: 16.51±0.40(Predicted)